![molecular formula C19H18F3N3O3 B5162112 1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine](/img/structure/B5162112.png)
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine
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Overview
Description
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine, also known as DF-MPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. DF-MPPO belongs to the family of piperazine compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine involves its interaction with ROS, leading to the formation of a fluorescent adduct. The fluorescence intensity of the adduct is directly proportional to the concentration of ROS in the sample. This compound has been shown to selectively detect various types of ROS, including superoxide, hydroxyl radical, and singlet oxygen. The high sensitivity and selectivity of this compound make it a powerful tool for studying the role of ROS in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, making it a safe and reliable tool for studying ROS in biological systems. The compound has been shown to enter cells easily and selectively detect ROS without interfering with other cellular processes. This compound has also been shown to have antioxidant properties, which may have potential therapeutic benefits for various diseases.
Advantages and Limitations for Lab Experiments
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has several advantages for lab experiments, including its high sensitivity and selectivity for detecting ROS, its ease of use, and its low toxicity. However, there are also some limitations to its use, such as its limited solubility in water and its susceptibility to photobleaching, which can affect the accuracy of the results.
Future Directions
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has significant potential for future research in various areas, including the development of new therapeutic agents for treating diseases such as cancer and neurodegenerative disorders, the study of oxidative stress in biological systems, and the development of new diagnostic tools for detecting ROS in vivo. Some potential future directions for research include the development of new derivatives of this compound with improved properties, the use of this compound in combination with other probes for studying complex biological processes, and the development of new imaging techniques for visualizing ROS in vivo.
Conclusion:
In conclusion, this compound is a valuable tool for studying ROS in biological systems. Its high sensitivity and selectivity make it a powerful tool for studying oxidative stress and developing new therapeutic agents for treating various diseases. While there are some limitations to its use, this compound has significant potential for future research in various areas, making it an exciting compound for scientists to study.
Synthesis Methods
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine can be synthesized using a multi-step reaction process that involves the use of various reagents and solvents. The synthesis starts with the reaction of 2-fluoro-5-methyl-4-nitroaniline with 4,5-difluoro-2-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with piperazine in the presence of a catalyst such as palladium on carbon to yield this compound. The purity of the final product can be improved through recrystallization using a suitable solvent.
Scientific Research Applications
1-(4,5-difluoro-2-methylbenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been extensively studied for its potential use as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. ROS are highly reactive molecules that play a crucial role in various physiological and pathological processes. The ability of this compound to selectively detect ROS makes it a valuable tool for studying oxidative stress in cells and tissues. This compound has also been used in the development of new therapeutic agents for treating diseases such as cancer and neurodegenerative disorders.
Properties
IUPAC Name |
(4,5-difluoro-2-methylphenyl)-[4-(2-fluoro-5-methyl-4-nitrophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N3O3/c1-11-7-14(20)15(21)9-13(11)19(26)24-5-3-23(4-6-24)18-8-12(2)17(25(27)28)10-16(18)22/h7-10H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVFYJOKKDMNXLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])F)N2CCN(CC2)C(=O)C3=CC(=C(C=C3C)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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